D-(+)-Maltose Monohydrate-UL-13C12

Specification

• Molecular Formula: ¹³C₁₂H₂₄O₁₂
• Molecular Weight: 372.22

Introduction

Physical and Chemical Properties

D-(+)-Maltose Monohydrate-UL-13C12 possesses well-defined physical and chemical properties that are critical for its application in research settings. These properties directly influence its handling, storage requirements, and analytical applications.

Structural Formula and Molecular Weight

The molecular formula of D-(+)-Maltose Monohydrate-UL-13C12 is 13C12H24O12, with a precise molecular weight of 372.22 g/mol. This specific molecular weight reflects the incorporation of twelve 13C atoms rather than the natural abundance 12C atoms, resulting in a compound that is slightly heavier than its non-labeled counterpart. This mass difference is fundamental to its utility in mass spectrometry-based analytical methods.

Physical Appearance and Solubility

The compound appears as a white to off-white solid at room temperature, similar in appearance to standard maltose monohydrate. Regarding solubility, it is slightly soluble in water and methanol, which impacts its preparation for experimental protocols. This limited but adequate solubility in water is particularly important for biological applications where aqueous environments predominate.

Optical Properties

D-(+)-Maltose Monohydrate-UL-13C12 exhibits optical activity with a specific rotation of +141.7° (c = 0.1, Water; measured after 4 hours). This optical rotation is consistent with the D-configuration of the constituent glucose units and provides a means for quality control and concentration determination in laboratory settings.

Isotopic Characteristics

The defining feature of D-(+)-Maltose Monohydrate-UL-13C12 is its isotopic composition, which determines its value in analytical and metabolic research applications.

Isotopic Distribution Analysis

Detailed isotopic distribution analysis reveals the precise composition of D-(+)-Maltose Monohydrate-UL-13C12 preparations. The normalized intensity distribution across the possible isotopomers (molecules with different arrangements of isotopic atoms) provides insight into the quality of the synthesis process. A typical distribution shows:

Isotopomer	Normalized Intensity (%)
13C0	0.00
13C1	0.26
13C2	0.00
13C3	0.00
13C4	0.00
13C5	0.00
13C6	0.00
13C7	1.18
13C8	0.00
13C9	4.46
13C10	0.00
13C11	8.35
13C12	85.75

This distribution indicates that 85.75% of the molecules in the preparation contain all twelve carbon positions labeled with 13C, while smaller proportions contain eleven (8.35%), nine (4.46%), or seven (1.18%) 13C atoms. This detailed isotopic profile is crucial for researchers calculating correction factors in quantitative isotope dilution experiments.

Analytical Characterization Methods

The quality control and characterization of D-(+)-Maltose Monohydrate-UL-13C12 involves multiple sophisticated analytical techniques to confirm its identity, purity, and isotopic composition.

Mass Spectrometry Analysis

Mass spectrometry is a critical technique for confirming the molecular weight and isotopic distribution of D-(+)-Maltose Monohydrate-UL-13C12. The mass spectrum shows a characteristic molecular ion peak at m/z 372, corresponding to the fully 13C-labeled molecule. The isotopic distribution pattern observed in mass spectrometry provides direct evidence of the labeling efficiency and can be used to calculate the isotopic purity values.

High-Performance Liquid Chromatography (HPLC)

Supplier	Package Size	Price
Santa Cruz Biotechnology	1 mg	$272.00
Santa Cruz Biotechnology	10 mg	$1,843.00
Santa Cruz Biotechnology	1 g	$12,246.00
CymitQuimica	25 mg	€460.00
CymitQuimica	50 mg	€689.00
CymitQuimica	100 mg	€1,017.00
CymitQuimica	250 mg	€1,712.00
CymitQuimica	500 mg	€3,232.00

This pricing data illustrates the significant cost of isotopically labeled compounds, with prices ranging from approximately $272 to over $12,000 depending on quantity. The high cost reflects both the sophisticated synthesis processes required and the specialized applications of the compound.

Quality Specifications and Certification

Commercial preparations of D-(+)-Maltose Monohydrate-UL-13C12 are typically accompanied by Certificates of Analysis (CoA) that detail the analytical results confirming identity, purity, and isotopic composition. These certificates include results from NMR, HPLC, mass spectrometry, and optical rotation measurements, providing researchers with confidence in the quality of the material. Standard specifications typically require chemical purity greater than 95% and isotopic purity greater than 95%, though actual achieved values often exceed these minimums.

Research Applications

D-(+)-Maltose Monohydrate-UL-13C12 finds application in various research domains, particularly those focusing on metabolism, enzymatic activity, and analytical method development.

Metabolic Pathway Research

The uniform 13C labeling of D-(+)-Maltose Monohydrate-UL-13C12 makes it an ideal tracer for investigating carbohydrate metabolism pathways. When introduced into biological systems, the labeled carbon atoms can be tracked through various metabolic transformations, providing insights into flux rates and pathway activities. This application is particularly valuable in research on starch degradation, maltose transport, and glucose utilization in both plant and animal systems.

Enzymatic Activity Assays

D-(+)-Maltose Monohydrate-UL-13C12's use in enzymatic studies is exemplified by research on the Arabidopsis chloroplast β-amylase BAM3. In these studies, researchers employed isotopic dilution methods using [UL-13C12]maltose at concentrations ranging from 0 to 10 mM to quantify enzymatically produced [12C]maltose. This approach allows for precise measurement of enzyme kinetics and inhibition mechanisms, demonstrating the value of isotope-labeled substrates in biochemical research.

As a precisely defined isotope-labeled compound, D-(+)-Maltose Monohydrate-UL-13C12 serves as an internal standard for analytical methods including carbon NMR spectroscopy and mass spectrometry. Its use enables accurate quantification of maltose in complex biological matrices by providing a reference compound that behaves identically to the analyte of interest but can be distinguished by its isotopic signature.

Cell Culture Medium Supplementation

Research has demonstrated that maltose can serve as an alternative energy source in cell culture systems, particularly in protein expression applications. The addition of maltose to culture media has been shown to maintain cell viability over longer periods compared to glucose-only formulations. The use of D-(+)-Maltose Monohydrate-UL-13C12 in such systems allows researchers to track maltose uptake and metabolism with precision, confirming that the observed effects are directly attributable to maltose utilization.

Comparative Analysis with Other Labeled Disaccharides

To better understand the unique properties and applications of D-(+)-Maltose Monohydrate-UL-13C12, it is valuable to compare it with other labeled disaccharides used in research.

Comparison with Partially Labeled Maltose

While D-(+)-Maltose Monohydrate-UL-13C12 has all twelve carbon positions labeled with 13C, partially labeled variants such as [1-13C]Maltose monohydrate have only specific positions enriched. The partially labeled compound provides more focused information about specific carbon positions in metabolic transformations but lacks the comprehensive tracing capability of the fully labeled molecule. The cost of partially labeled compounds is typically lower, reflecting the less complex synthesis requirements.

Advantages Over Other Labeled Disaccharides

Compared to other labeled disaccharides such as 13C-sucrose or 13C-lactose, D-(+)-Maltose Monohydrate-UL-13C12 offers specific advantages for research on starch metabolism and amylase activity. The α-1,4 glycosidic linkage in maltose is representative of the predominant linkage in starch, making it particularly relevant for studies of starch degradation processes in both plants and microorganisms.

Future Research Directions

The unique properties of D-(+)-Maltose Monohydrate-UL-13C12 position it for continued and expanded use in several emerging research areas.

Applications in Systems Biology

The increasing sophistication of metabolic flux analysis in systems biology creates new opportunities for the application of uniformly labeled compounds like D-(+)-Maltose Monohydrate-UL-13C12. By tracking the fate of all twelve carbon atoms simultaneously, researchers can develop more comprehensive models of carbohydrate metabolism in complex biological systems.